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Compound Name: 2-Furancarboxylic acid, anhydride

Cat. No.: B3054667

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Furancarboxylic acid, anhydride, also known as 2-furoic anhydride, is a derivative of 2-
furancarboxylic acid. It serves as a reactive building block, primarily of academic and research
interest, particularly in the synthesis of bio-based polymers like polyesters. Its anhydride group
provides two reactive sites for esterification, making it a candidate monomer for step-growth
polymerization. This document provides a concise overview of its key physical properties,
accompanied by generalized experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 2-Furancarboxylic acid, anhydride are essential for its
handling, application in synthesis, and for purification procedures. The quantitative data
available for this compound are summarized below.
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Physical Property Value Notes

Molecular Formula C10He6Os

Molecular Weight 206.15 g/mol [1][2]

Melting Point 55-59 °C [11[3]

Boiling Point 200 °C at 20 Torr[1][3]
Density 1.353 g/cm3 Predicted value[1][3]

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical
properties of solid organic compounds such as 2-Furancarboxylic acid, anhydride.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

Methodology: Capillary Method

o Sample Preparation: A small amount of dry 2-Furancarboxylic acid, anhydride is finely
powdered. The open end of a capillary tube is pressed into the powder. The tube is then
tapped gently to pack the solid into the closed end, aiming for a sample height of 1-2 mm.[2]

[4]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus
(such as a Thiele tube or a modern digital instrument) containing a heat-transfer fluid (e.qg.,
mineral oil) or a heated metal block.[3][4]

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, as the temperature approaches the expected melting point.[3][5]
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» Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid
(T2). The melting point is reported as the range T1-T2.[2][3]

Boiling Point Determination
Given that 2-Furancarboxylic acid, anhydride is a solid at room temperature, its boiling point
is determined at reduced pressure to prevent decomposition at high temperatures.

Methodology: Distillation under Reduced Pressure

o Apparatus Setup: A small quantity of the compound is placed in a distillation flask. The flask
is connected to a condenser, a receiving flask, and a vacuum source. A thermometer is
positioned so that the top of the bulb is level with the side arm of the distillation flask.

o Pressure Reduction: The pressure inside the apparatus is slowly reduced to the desired level
(e.g., 20 Torr) using a vacuum pump, monitored by a manometer.

o Heating: The distillation flask is gently heated. The temperature is recorded when the liquid
begins to boil and a steady stream of condensate is observed on the thermometer bulb. This
temperature is the boiling point at the recorded pressure.[1][6][7]

Density Determination

The density of a solid can be determined by measuring the volume of a liquid displaced by a
known mass of the solid.

Methodology: Liquid Displacement

e Mass Measurement: A sample of 2-Furancarboxylic acid, anhydride is weighed accurately
using an analytical balance.

¢ Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
anhydride is insoluble (e.g., a non-polar solvent). The initial volume of the liquid is recorded.

¢ Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is
fully submerged and that no air bubbles are trapped.
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e Final Volume Measurement: The new volume of the liquid in the graduated cylinder is
recorded. The difference between the final and initial volumes gives the volume of the solid.

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Synthesis Workflow Visualization

2-Furancarboxylic acid, anhydride is typically synthesized via the dehydration of its parent
carboxylic acid. This process involves the removal of one molecule of water from two
molecules of 2-furancarboxylic acid, often facilitated by a dehydrating agent like acetic

anhydride.
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Caption: Synthesis of 2-Furancarboxylic acid, anhydride via dehydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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